Cas no 62722-95-6 (Phenol, 4-(2-aminoethyl)-, hydrate (2:1))

• Product Name: Phenol, 4-(2-aminoethyl)-, hydrate (2:1)
• CAS No: 62722-95-6
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 434086
• PubChem ID: 71383446
• Update Time: 2025-04-19

Phenol, 4-(2-aminoethyl)-, hydrate (2:1) Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(2-aminoethyl)-, hydrate (2:1)
• 4-(2-aminoethyl)phenol,hydrate
• 4-(2-Aminoethyl)phenol--water (2/1)
• DTXSID90805763
• 62722-95-6

• Inchi： 1S/2C8H11NO.H2O/c2*9-6-5-7-1-3-8(10)4-2-7;/h2*1-4,10H,5-6,9H2;1H2
• InChI Key： IMRRSPNUCYYRGN-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)CCN.OC1C=CC(=CC=1)CCN.O

Computed Properties

• Exact Mass: 292.17882
• Monoisotopic Mass: 292.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 87.3
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.5Ų

Experimental Properties

• PSA: 124